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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649

Essential Safety and Handling Guide for
ARUK3001185

This document provides crucial safety and logistical information for the handling, use, and
disposal of ARUK3001185, a potent and selective Notum inhibitor. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Personal Protective Equipment (PPE)

When handling ARUK3001185, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The recommended PPE is based
on standard laboratory safety protocols for handling chemical compounds of this nature.
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PPE Category Item Specification

Nitrile gloves are a suitable
choice. Always inspect gloves
Hand Protection Chemical-resistant gloves for integrity before use and
dispose of them properly after
handling the compound.[1][2]

o Must conform to EN166 or
) Safety glasses with side
Eye Protection ) NIOSH standards to protect
shields )
against splashes.[1]

Use a NIOSH or CEN

approved respirator and its
Respiratory Protection Respirator components when handling

the compound, especially if

there is a risk of inhalation.[1]

A standard lab coat should be
) worn to protect clothing and
Body Protection Laboratory coat ] ]
skin from accidental

contamination.[2]

Safe Handling and Operational Plan

Adherence to a strict operational plan is essential for the safe handling of ARUK3001185 at
every stage, from receiving and storage to use in experiments and final disposal.

2.1. Storage

Proper storage is critical to maintain the integrity of the compound and prevent accidental
exposure.
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Storage Condition Temperature Duration
Solid Powder -20°C 12 Months
4°C 6 Months

In Solvent -80°C 6 Months

-20°C 1 Month

Data sourced from Probechem Biochemicals.
2.2. Preparation of Stock Solutions

ARUK300118S5 is typically dissolved in a solvent such as DMSO for experimental use.[3] The
following protocol outlines the preparation of a stock solution.

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

o Acclimatization: Allow the vial of solid ARUK3001185 to equilibrate to room temperature

before opening to prevent condensation.
e Weighing: Accurately weigh the desired amount of the compound in a chemical fume hood.

o Dissolution: Add the appropriate volume of DMSO to the compound to achieve the target
concentration of 10 mM. For example, to prepare a 10 mM solution from 1 mg of
ARUK3001185 (MW: 282.047 g/mol ), you would add 354.55 uL of DMSO.

e Solubilization: Vortex or sonicate the solution gently to ensure complete dissolution.

o Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-
thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

2.3. Disposal Plan

Contaminated materials and waste should be handled and disposed of in accordance with
institutional and local regulations for chemical waste.
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e Solid Waste: Dispose of contaminated gloves, pipette tips, and empty vials in a designated
chemical waste container.

» Liquid Waste: Unused or waste solutions of ARUK3001185 should be collected in a sealed,
properly labeled hazardous waste container for disposal by the institution's environmental
health and safety department.

Emergency Procedures

In the event of accidental exposure, immediate action is crucial.

Exposure Route First Aid Measures

) Wash the affected area immediately with soap
Skin Contact
and plenty of water.[1]

Flush eyes with water as a precaution for at
Eye Contact ]
least 15 minutes.[1]

) Move the individual to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion . _ . _
water and seek immediate medical attention.[1]

Logical Workflow for Handling ARUK3001185

The following diagram illustrates the standard workflow for safely handling ARUK3001185 in a
laboratory setting.
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Caption: Workflow for Safe Handling of ARUK3001185.

This guide is intended to provide essential information for the safe handling of ARUK3001185.
Researchers should always consult their institution's specific safety guidelines and protocols
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before beginning any work with this or any other chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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